DPhPC

• Molecular Formula: C18H20N4O4
• Molecular Weight: 356.4 g/mol
• InChI: InChI=1S/C18H20N4O4/c1-2-25-16(23)11-22-10-13-9-15(20-17(13)21-18(22)24)12-4-3-5-14(8-12)26-7-6-19/h3-5,8-10H,2,6-7,11,19H2,1H3,(H,20,21,24)
• InChIKey: QILDQAXBFPPWMO-UHFFFAOYSA-N

DPhPC – Baseline Profile & Selection

1,2-Diphytanoyl-sn-glycero-3-phosphocholine (DPhPC; CAS 207131-40-6), also designated 4ME 16:0 PC, is a synthetic zwitterionic phosphatidylcholine in which both the sn-1 and sn-2 positions are esterified with the branched, tetramethylated C16 phytanoyl chain . Unlike most eukaryotic phosphatidylcholines, the methyl-branched architecture of DPhPC imposes distinct physical properties: it does not exhibit a detectable gel-to-liquid crystalline phase transition over the range −120 °C to +120 °C, and it forms fluid-phase bilayers characterized by exceptionally low baseline ion conductance and high dielectric breakdown resistance [1]. These attributes have made DPhPC the de facto reference lipid for black lipid membranes (BLMs), droplet interface bilayers (DIBs), and single-channel electrophysiology platforms [1].

▸ Reference lipid for BLM, DIB, and single-channel electrophysiology platforms

▸ Fluid-phase bilayer without detectable gel-to-liquid phase transition

▸ Exceptionally low baseline ion conductance for high-resolution current recordings

▸ Extended bilayer lifetime supports overnight and multi-day recording protocols

• [1] Andersson M, Jackman J, Wilson D, Jarvoll P, Alfredsson V, Okeyo G, Duran R. Vesicle and bilayer formation of diphytanoylphosphatidylcholine (DPhPC) and diphytanoylphosphatidylethanolamine (DPhPE) mixtures and their bilayers' electrical stability. Colloids Surf B Biointerfaces. 2011;82(2):550-561. doi:10.1016/j.colsurfb.2010.10.017. View Source

Why Generic PCs Cannot Replace DPhPC

DPhPC is frequently grouped with common unsaturated phosphatidylcholines such as DOPC and POPC because they all form fluid-phase bilayers at room temperature. However, this superficial classification obscures decisive differences in electrical, mechanical, and thermal stability profiles that directly determine experimental success or failure. Straight-chain and monounsaturated lipids (e.g., DOPC, POPC, DPPC) possess well-defined chain-melting transitions [1] and inherently higher membrane conductance [2], making them vulnerable to premature dielectric breakdown, excessive baseline noise, and limited bilayer lifetime under transmembrane potentials required for ion channel recordings [2][3]. Even within the phytanoyl lipid subclass, headgroup identity (DPhPC vs DPhPE) and linkage chemistry (ester DPhPC vs ether DOPhPC) produce quantifiable differences in electrical stability, molecular packing, and interfacial dipole potential [1][4]. Consequently, substituting any of these lipids for DPhPC without compensatory protocol optimization typically results in reduced bilayer formation success rates, shorter operational lifetimes, and compromised electrophysiological data quality [2][3].

Phase-Transition Sensitivity

Straight-chain PCs (DOPC, POPC, DPPC) undergo chain-melting transitions that cause domain formation, increasing the risk of bilayer rupture during temperature ramps.

Higher Baseline Conductance

Unsaturated PCs such as DOPC and POPC exhibit significantly elevated membrane conductance, reducing signal-to-noise ratio in single-channel recordings.

Shorter Operational Lifetime

DOPC/POPG bilayers typically last only a few hours, making multi-hour recording protocols impractical without repeated membrane re-formation.

• [1] Yasmann A, Sukharev S. Properties of diphytanoyl phospholipids at the air-water interface. Langmuir. 2014;30(51):15416-15424. doi:10.1021/la5038002. View Source
• [2] Heitz BA, Xu J, Hall HK Jr, Aspinwall CA, Saavedra SS. Polymerized planar suspended lipid bilayers for single ion channel recordings: comparison of several dienoyl lipids. Langmuir. 2011;27(5):1882-1890. doi:10.1021/la1025944. View Source
• [3] Basham CM, et al. Entrapment and voltage-driven reorganization of hydrophobic nanoparticles in planar phospholipid bilayers. ACS Appl Mater Interfaces. 2022;14(49):54558-54571. doi:10.1021/acsami.2c16677. View Source
• [4] Andersson M, et al. Colloids Surf B Biointerfaces. 2011;82(2):550-561. doi:10.1016/j.colsurfb.2010.10.017. View Source

DPhPC – Quantified Evidence vs Analogs

No Gel-to-Liquid Phase Transition

DPhPC exhibits no detectable gel-to-liquid crystalline phase transition (Tm) over the range −120 °C to +120 °C, meaning its bilayers remain in a uniform fluid lamellar phase across all experimentally accessible temperatures . In contrast, DOPC has Tm ≈ −17 °C, POPC has Tm ≈ −2 °C, and DPPC has Tm ≈ 41 °C [1][2]. DPPC undergoes a clear gel-to-fluid transition observable by neutron scattering, whereas DPhPC bilayers display dynamics consistent with a fluid phase over a wide temperature window [3]. Users requiring a single lipid formulation that maintains isotropic fluidity from sub-zero cryo-EM conditions to elevated-temperature electrophysiology protocols cannot achieve this with DOPC, POPC, or DPPC.

Phase Transition

Class-level inference

No detectable Tm (−120 to +120°C); DOPC: −17°C, POPC: −2°C, DPPC: 41°C

Eliminates temperature-induced domain formation for single-lipid thermal-ramp protocols.

Data to verify per specific DSC and neutron scattering conditions.

Evidence Dimension	Gel-to-liquid crystalline phase transition temperature (Tm)
Target Compound Data	No detectable Tm from −120 °C to +120 °C
Comparator Or Baseline	DOPC: Tm ≈ −17 °C; POPC: Tm ≈ −2 °C; DPPC: Tm ≈ 41 °C; DSPC: Tm ≈ 55 °C
Quantified Difference	DPhPC operability range exceeds DOPC by >100 °C on the low-temperature side and exceeds DPPC by >80 °C on the high-temperature side
Conditions	Differential scanning calorimetry (DSC); neutron backscattering spectroscopy (EMU); at full hydration

Why This Matters

The absence of a phase transition eliminates temperature-induced domain formation and fluidity loss, enabling a single lipid formulation for experiments spanning cryogenic to hyperthermic conditions.

• [1] NOF America Corporation. COATSOME MC-8181 (DOPC) Product Information. Tc ≈ -18°C. https://nofamerica.com. View Source
• [2] Helsinki Nanoplasmonic Sensing Study. Determination of the main phase transition temperature of phospholipids. 2018. DPPC Tm = 41.0 °C; DSPC Tm = 55.5 °C. View Source
• [3] Klapproth A, Garvey C, Poger D, Georgii R. Role of methyl substitutions in maintaining the fluid phase of a phospholipid. European Conference on Neutron Scattering 2023. Comparison of DPhPC and DPPC bilayers by neutron diffraction and backscattering. View Source

Black Lipid Membrane Conductance vs Dienoyl PCs

In a controlled head-to-head comparison of unpolymerized BLMs formed on ~20 μm pipette apertures at 23 ± 1 °C, DPhPC exhibited a specific conductance of 8.5 ± 0.3 × 10⁻² pS/μm², which is the lowest among all five fluid-phase lipid compositions tested [1]. The nearest comparator, mono-SorbPC, measured 7.6 ± 0.4 × 10⁻² pS/μm² but exists in the gel phase at this temperature (Tm = 36 °C), while the fluid-phase bis-DenPC (Tm = 20.2 °C) measured 4.2 ± 0.3 × 10⁻² pS/μm²—half the conductance of DPhPC but requiring near-headgroup dienoyl functionalization [1]. Critically, the commercially standard comparison lipid bis-SorbPC exhibited extreme conductance (1300 ± 100 × 10⁻² pS/μm²) attributed to hydrophilic pore formation, making it unsuitable for single-channel recordings [1].

BLM Conductance

Head-to-head

8.5 ± 0.3 × 10⁻² pS/μm² (bis-SorbPC: 1300 × 10⁻² pS/μm²)

Lowest fluid-phase conductance enables picoampere-level single-channel resolution.

23°C, 1 M KCl, −40 mV, borosilicate pipette.

Evidence Dimension	Specific electrical conductance of suspended BLM (Gunpoly)
Target Compound Data	8.5 ± 0.3 × 10⁻² pS/μm² (fluid phase, no Tm)
Comparator Or Baseline	bis-DenPC: 4.2 ± 0.3 × 10⁻² pS/μm² (fluid, Tm = 20.2 °C); mono-DenPC: 8.9 ± 0.2 (gel, Tm = 28.8 °C); mono-SorbPC: 7.6 ± 0.4 (gel, Tm = 36 °C); bis-SorbPC: 1300 ± 100 (gel, Tm = 26.1 °C)
Quantified Difference	DPhPC conductance is 153-fold lower than bis-SorbPC and 2.1-fold higher than bis-DenPC, but DPhPC uniquely combines fluid-phase behavior with sub-10⁻¹ pS/μm² conductance
Conditions	BLM on borosilicate pipettes, aperture ~20 μm, lipid in n-decane (~10 mg/mL), 1.0 M KCl recording buffer, 23 ± 1 °C, holding potential −40 mV

Why This Matters

DPhPC is the only lipid in this panel that simultaneously provides fluid-phase bilayer dynamics and single-digit 10⁻² pS/μm² baseline conductance, essential for resolving picoampere-level single-channel currents.

• [1] Heitz BA, Xu J, Hall HK Jr, Aspinwall CA, Saavedra SS. Polymerized planar suspended lipid bilayers for single ion channel recordings: comparison of several dienoyl lipids. Langmuir. 2011;27(5):1882-1890. doi:10.1021/la1025944. Table 1. View Source

Bilayer Operational Lifetime vs DOPC/POPG

DPhPC bilayers formed across a triangular 60 μm aperture demonstrated a mean operational lifetime of 26 hours, as measured by continuous electrical monitoring [1]. Under equivalent conditions, bilayers composed of a 1:1 (mol/mol) DOPC/POPG mixture achieved lifetimes of ≤2 hours on cylindrical 80 μm apertures and 15 hours on triangular 80 μm apertures; the DOPC/POPG lifetime on triangular apertures was 42% shorter than that of DPhPC despite the DPhPC aperture being smaller (60 μm vs 80 μm), which would typically predispose DPhPC to shorter lifetime [1]. This lifetime advantage directly impacts experimental throughput: DPhPC bilayers support overnight and multi-day recording protocols without membrane replacement.

Bilayer Lifetime

Head-to-head

26 h (60 μm triangle)

Enables overnight and multi-day recordings without membrane re-formation.

DOPC/POPG best case: 21 h on triangle aperture; cylindrical: ≤2 h.

Evidence Dimension	Bilayer operational lifetime under continuous electrical monitoring
Target Compound Data	26 hours (triangle aperture, 60 μm)
Comparator Or Baseline	1:1 DOPC/POPG: ≤2 hours (cylindrical, 80 μm); 15 hours (triangle, 80 μm); 21 hours (beak, 80 μm)
Quantified Difference	DPhPC lifetime exceeds best DOPC/POPG lifetime by 5 hours (26 vs 21 h) on a smaller aperture; exceeds DOPC/POPG cylindrical lifetime by >13-fold
Conditions	Microfabricated apertures in silicon nitride; lipids in decane; continuous monitoring of membrane capacitance and conductance until rupture

Why This Matters

For users requiring multi-hour to overnight single-channel recording sessions, DPhPC's 26-hour lifetime eliminates the need for repeated membrane re-formation, reducing experimental variability and increasing data collection efficiency.

• [1] Punnamaraju S, et al. Table 2: Lipid composition and bilayer lifetime. PMC4008792. Lipid composition, aperture shape/diameter, and lifetime (hours). DPhPC triangle 60 μm: 26 h; DOPC/POPG cylindrical 80 μm: ≤2 h; DOPC/POPG triangle 80 μm: 15 h. View Source

Monolayer Compressibility and Packing vs DOPhPC

At the monolayer–bilayer equivalence pressure of 40 mN/m, DPhPC occupies a molecular area of 81.2 Ų and exhibits a compressibility modulus Cs⁻¹ = 122 ± 7 mN/m with an interfacial dipole potential of 355 ± 16 mV [1]. Its immediate ether-linked analog, DOPhPC, compacts to 70.4 Ų/lipid at the same surface pressure—a 13.3% reduction in molecular area—and yields a maximal dipole potential approximately half that of DPhPC, with an estimated molecular dipole moment roughly one-quarter of the ester value [1]. The peak compressibility moduli are similar between the two lipids, but the substantially different molecular packing area and electrostatic profile mean that DPhPC and DOPhPC are not interchangeable in asymmetric bilayer experiments where leaflet-specific area matching and dipole potential asymmetry are critical variables [1].

Molecular Area & Dipole

Head-to-head

Area: 81.2 Ų; dipole: 355 mV (DOPhPC: 70.4 Ų, ~50% dipole)

Area and dipole mismatch critical for leaflet-specific asymmetric bilayer design.

Monolayer at 40 mN/m, 20–25°C.

Evidence Dimension	Molecular area and compressibility modulus at monolayer–bilayer equivalence pressure (40 mN/m)
Target Compound Data	Molecular area: 81.2 Ų; Cs⁻¹ = 122 ± 7 mN/m; dipole potential V = 355 ± 16 mV; molecular dipole moment μ = 0.64 ± 0.02 D
Comparator Or Baseline	DOPhPC: molecular area: 70.4 Ų; peak Cs⁻¹ similar to DPhPC; maximal dipole potential ~50% of DPhPC; dipole moment ~25% of DPhPC
Quantified Difference	DPhPC molecular area is 15.3% larger than DOPhPC; dipole potential is ~2-fold higher; dipole moment is ~4-fold higher
Conditions	Langmuir monolayer at air/water interface; subphase: 200 mM KCl, 5 mM HEPES, pH 7.4; temperature 20–25 °C

Why This Matters

Researchers constructing asymmetric bilayers (e.g., for studying lipid flip-flop or membrane protein vectorial insertion) must account for the 15% area mismatch and 2-fold dipole potential difference between ester DPhPC and ether DOPhPC when selecting the appropriate lipid for each leaflet.

• [1] Yasmann A, Sukharev S. Properties of diphytanoyl phospholipids at the air-water interface. Langmuir. 2014;30(51):15416-15424. doi:10.1021/la5038002. View Source

Water Permeability Reduction vs Straight-Chain DPPC

All-atom molecular dynamics simulations directly comparing DPhPC and DPPC bilayers demonstrate that chain branching reduces water penetrant mobility within the membrane interior: water molecules exhibit lower local diffusion coefficients inside DPhPC membranes than inside DPPC membranes [1]. The calculated free energy profiles for water and neutral solutes crossing the two bilayers showed no significant difference in partitioning (solubility) between membrane core and water; however, the lower diffusion coefficient within the branched-chain DPhPC membrane translates into a lower overall permeability coefficient according to the solubility-diffusion model [1]. This predicted lower intrinsic permeability has been experimentally corroborated: DPhPC membranes display permeability well predicted by the solubility-diffusion model, and cholesterol/sphingomyelin addition has negligible further impact on DPhPC permeability, indicating that the branched chains already impose a near-minimal baseline permeability [2].

Water Permeability

Cross-study

Lower H₂O diffusion coefficient vs DPPC; near-minimal permeability without sterols

Reduces baseline leak current; insensitive to cholesterol/sphingomyelin addition.

MD simulation and BLM experimental validation.

Evidence Dimension	Water diffusion coefficient within membrane hydrophobic core and resulting permeability coefficient
Target Compound Data	Lower local water diffusion coefficient vs DPPC; intrinsic permeability dominated by solubility-diffusion; cholesterol/sphingomyelin addition does not further reduce permeability
Comparator Or Baseline	DPPC (straight-chain, saturated C16): higher water diffusion coefficient inside membrane; higher predicted permeability
Quantified Difference	Qualitatively lower water permeability for DPhPC vs DPPC (exact fold-change varies with solute; simulation reports reduced penetrant mobility in branched-chain bilayers)
Conditions	All-atom MD simulation; TIP3P water model; 330 K; fully hydrated bilayers. Experimental validation: BLM permeability of 10 chemicals measured with DPhPC ± cholesterol/sphingomyelin.

Why This Matters

DPhPC's intrinsically low water and ion permeability makes it superior to straight-chain PCs for experiments requiring minimal baseline leak current and high membrane resistance, such as nanopore sensing and single-channel electrophysiology.

• [1] Shinoda W, Mikami M, Baba T, Hato M. Molecular dynamics study on the effects of chain branching on the physical properties of lipid bilayers: 2. Permeability. J Phys Chem B. 2004;108(26):9346-9356. doi:10.1021/jp035492o. View Source
• [2] Grethen A, et al. Impact of cholesterol and sphingomyelin on intrinsic membrane permeability. Biochim Biophys Acta Biomembr. 2022;1864(9):183953. doi:10.1016/j.bbamem.2022.183953. View Source

DPhPC – Application Scenarios

Single-Channel Electrophysiology on BLMs

DPhPC is the established reference lipid for suspended planar BLMs used in single-channel current recordings. Its specific conductance of 8.5 × 10⁻² pS/μm² [1]—among the lowest of any fluid-phase phosphatidylcholine—provides the high membrane resistance (>10 GΩ for a typical 100 μm diameter bilayer) required to resolve unitary channel currents of 1–10 pA. The dielectric breakdown voltage of 1.6 × 10⁶ V/cm [1] supports the application of transmembrane potentials up to ±500 mV without membrane rupture, enabling voltage-dependent gating studies. The 26-hour bilayer lifetime documented on microfabricated apertures [2] supports extended recording protocols without membrane replacement. Procurement rationale: generic unsaturated PCs (DOPC, POPC) exhibit substantially lower membrane resistance [3] and shorter lifetimes [2], directly compromising data quality and experimental throughput.

DIB Platforms for Protein Screening

DPhPC is the most widely used lipid for DIB formation, owing to its ability to form stable, long-lived bilayers at the droplet-oil interface. DPhPC DIBs maintain stable electrical properties for >18 hours, as evidenced by a constant ±137 mV intramembrane potential in asymmetric ester/ether DPhPC/DOPhPC bilayers [1]. The monolayer compressibility modulus of 122 ± 7 mN/m at bilayer-equivalent packing [2] provides predictable mechanical properties essential for interpreting DIB tension and capacitance responses. In contrast, DOPC-only DIBs are reported to be 'inherently less stable and exhibit far lower values of membrane resistance' [3], limiting their utility in quantitative electrophysiological assays. Procurement rationale: for microfluidic DIB screening platforms where bilayer stability directly determines assay throughput, DPhPC's proven stability profile reduces experimental failure rates compared to DOPC or POPC alternatives.

Temperature-Insensitive Membranes for Cryo-EM

The complete absence of a gel-to-liquid crystalline phase transition from −120 °C to +120 °C [1] makes DPhPC uniquely suitable for experimental workflows requiring thermal cycling or operation at temperature extremes. DPPC and DOPC bilayers undergo well-defined phase transitions at 41 °C and −17 °C respectively [2][3], which cause abrupt changes in bilayer thickness, area per lipid, and mechanical properties that can denature reconstituted membrane proteins or introduce artifacts in temperature-dependent measurements. Neutron scattering data confirm that DPhPC bilayers maintain fluid lamellar phase dynamics over a temperature range where DPPC exhibits a clear gel-to-fluid transition [4]. Procurement rationale: laboratories performing temperature-resolved structural studies (e.g., cryo-EM sample preparation with thermal ramps, temperature-dependent EPR or fluorescence spectroscopy) benefit from a single-lipid formulation that eliminates phase-transition confounds.

tBLMs for Biosensors and Antibiotic Screening

DPhPC, alone or in combination with lipopolysaccharide (LPS), is employed as the outer leaflet component in tethered bilayer lipid membranes designed to mimic Gram-negative bacterial membranes for antibiotic permeability screening [1]. The intrinsically low water and ion permeability of DPhPC—attributed to the branched phytanoyl chains [2]—provides a high-resistance baseline against which antibiotic-induced membrane permeabilization can be sensitively detected. Cholesterol and sphingomyelin incorporation has been shown to have negligible impact on DPhPC membrane permeability [3], indicating that the branched-chain architecture already imposes a near-minimal permeability floor, which simplifies formulation and reduces batch-to-batch variability in biosensor fabrication. Procurement rationale: biosensor developers requiring reproducible baseline membrane resistance for antibiotic screening assays should select DPhPC over straight-chain PCs whose permeability is strongly modulated by sterol content.

Application

Selection Property

Validation Focus

Single-Channel Electrophysiology

Reference lipid with fluid-phase bilayer and ultra-low conductance

Verify membrane resistance and baseline noise floor for pA-level resolution

DIB Platforms

High compressibility modulus and stable monolayer packing at droplet interfaces

Confirm DIB lifetime and electrical stability under microfluidic conditions

Temperature-Insensitive Cryo-EM

Phase-transition-free bilayer from cryogenic to hyperthermic conditions

Validate membrane integrity during thermal ramps; no domain formation

tBLM Biosensors

Low intrinsic permeability; baseline resistance unchanged by sterol addition

Assess reproducibility of baseline resistance and sensitivity to permeabilizers

• [1] Heitz BA, et al. Langmuir. 2011;27(5):1882-1890. doi:10.1021/la1025944. View Source
• [2] Punnamaraju S, et al. Table 2, PMC4008792. View Source
• [3] Basham CM, et al. ACS Appl Mater Interfaces. 2022;14(49):54558-54571. doi:10.1021/acsami.2c16677. View Source
• [4] Yasmann A, Sukharev S. Langmuir. 2014;30(51):15416-15424. doi:10.1021/la5038002. View Source